N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C18H19NO2/c20-18(15-9-10-15)19-16-7-4-8-17(13-16)21-12-11-14-5-2-1-3-6-14/h1-8,13,15H,9-12H2,(H,19,20)
• InChI Key: LPTROWHCUCWJGK-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=CC(=CC=C2)OCCC3=CC=CC=C3

Description

N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide, also known as CPP-ACP, is a synthetic peptide that has gained attention in the field of dentistry due to its potential in preventing and treating dental caries. CPP-ACP is a combination of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP), which are both naturally occurring compounds found in milk.

Mechanism of Action

N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide works by binding to tooth surfaces and forming a protective layer that can prevent demineralization and promote remineralization. The CPP component of N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide binds to calcium ions in saliva and forms a stable complex that can be transported to the tooth surface. The ACP component provides a source of calcium and phosphate ions that can be used to remineralize enamel.
Biochemical and Physiological Effects:
N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide has been shown to have a number of biochemical and physiological effects in the oral cavity. It can increase the concentration of calcium and phosphate ions in saliva, promote the formation of hydroxyapatite crystals, and inhibit the growth of oral pathogens. In addition, N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide has been shown to reduce the adhesion of bacteria to tooth surfaces and inhibit the production of acid by oral bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide is its ability to promote remineralization of enamel and prevent dental caries. It is also relatively easy to synthesize and can be incorporated into a variety of dental products such as toothpaste and mouthwash. However, one of the limitations of N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide is that its mechanism of action is not fully understood, and more research is needed to determine its long-term safety and efficacy.

Future Directions

There are several future directions for research on N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide. One area of interest is the development of new formulations that can enhance the delivery and effectiveness of N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide. Another area of research is the investigation of the antibacterial properties of N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide against oral pathogens. Finally, more studies are needed to determine the long-term safety and efficacy of N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide in preventing and treating dental caries.

Synthesis Methods

N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide can be synthesized by combining CPP and ACP in a specific ratio. CPP can be extracted from milk using acid precipitation, while ACP can be synthesized using a wet chemical method. The two compounds are then mixed together and dried to form N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide.

Scientific Research Applications

N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide has been extensively studied for its potential in preventing and treating dental caries. It has been shown to promote remineralization of enamel, inhibit demineralization, and reduce the formation of dental plaque. In addition, N-[3-(2-phenylethoxy)phenyl]cyclopropanecarboxamide has been investigated for its antibacterial properties against oral pathogens such as Streptococcus mutans.